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Compound of Interest

Compound Name: Xanthiazone

Cat. No.: B150639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available safety and handling

information for Xanthiazone. It is intended for use by trained professionals in a laboratory

setting. A significant lack of comprehensive toxicological data for Xanthiazone necessitates a

cautious approach to its handling. This guide should be used in conjunction with a thorough risk

assessment and adherence to all institutional and regulatory safety protocols.

Introduction
Xanthiazone is a thiazinedione compound identified by the CAS Number 212701-97-8.[1]

While its specific biological activities and mechanisms of action are not extensively

documented in publicly available literature, its structural class, thiazolidinediones, is known to

interact with various cellular signaling pathways. This guide consolidates the available safety

data and provides recommendations for safe handling in a research and development context.

Chemical and Physical Properties
A summary of the known chemical and physical properties of Xanthiazone is presented below.
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Property Value Reference

Molecular Formula C11H13NO3S [1]

Molecular Weight 239.29 g/mol [1]

CAS Number 212701-97-8 [1]

Hazard Identification and Classification
According to the available Safety Data Sheet (SDS), Xanthiazone is classified as follows under

the Globally Harmonized System (GHS):

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.

Acute Aquatic Toxicity 1 H400: Very toxic to aquatic life.

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects.

Signal Word: Warning[1]

Hazard Pictograms:

alt text

alt text

Quantitative Safety Data
A thorough search of available literature and safety documentation reveals a significant lack of

quantitative toxicological data for Xanthiazone.
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Parameter Value Species Route Reference

LD50 (Lethal

Dose, 50%)
No data available Not applicable Not applicable

Permissible

Exposure Limit

(PEL)

No data available Not applicable Not applicable

Threshold Limit

Value (TLV)
No data available Not applicable Not applicable

The absence of this data underscores the need for stringent adherence to the handling

precautions outlined in this guide.

Handling Precautions and Personal Protective
Equipment (PPE)
Based on the available SDS, the following handling precautions and PPE are mandatory when

working with Xanthiazone.[1]

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure easy access to an eyewash station and safety shower.

Personal Protective Equipment
Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection:

Wear impervious gloves (e.g., nitrile).

Wear a lab coat or other protective clothing.
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Respiratory Protection: If working with the solid form where dust may be generated, use a

NIOSH-approved respirator with a particulate filter.

General Hygiene
Avoid inhalation of dust or aerosols.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

The following diagram illustrates the recommended workflow for handling Xanthiazone.
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Xanthiazone Handling Workflow
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Caption: Recommended workflow for handling Xanthiazone.
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First Aid Measures
In case of exposure, follow these first aid procedures:[1]

Exposure Route First Aid Measures

Ingestion

If swallowed, call a poison control center or

doctor immediately for treatment advice. Have

person sip a glass of water if able to swallow.

Do not induce vomiting unless told to do so by

the poison control center or doctor. Do not give

anything by mouth to an unconscious person.

Inhalation

Move person to fresh air. If person is not

breathing, call 911 or an ambulance, then give

artificial respiration, preferably by mouth-to-

mouth, if possible. Call a poison control center

or doctor for further treatment advice.

Skin Contact

Take off contaminated clothing. Rinse skin

immediately with plenty of water for 15-20

minutes. Call a poison control center or doctor

for treatment advice.

Eye Contact

Hold eye open and rinse slowly and gently with

water for 15-20 minutes. Remove contact

lenses, if present, after the first 5 minutes, then

continue rinsing eye. Call a poison control

center or doctor for treatment advice.

The following diagram illustrates the emergency response logic for Xanthiazone exposure.
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Xanthiazone Exposure Response

Exposure Route

Immediate Actions

Exposure Occurs

Ingestion Inhalation Skin Contact Eye Contact
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Move to Fresh Air Rinse Skin (15-20 min) Rinse Eye (15-20 min)
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Caption: Emergency response logic for Xanthiazone exposure.

Storage and Stability
Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[1]

Incompatible Materials: Strong oxidizing agents.[1]

Stability: Stable under recommended storage conditions.[1]

Experimental Protocols
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A comprehensive search of scientific literature did not yield specific, detailed experimental

protocols for the use of Xanthiazone. Researchers should develop their own protocols based

on the intended application, incorporating the handling and safety precautions outlined in this

document. Standard laboratory procedures for handling solid compounds and preparing

solutions should be followed.

Signaling Pathways
There is currently no specific information available in the public domain detailing the signaling

pathways modulated by Xanthiazone. However, as a member of the thiazolidinedione class of

compounds, it may potentially interact with pathways known to be affected by other molecules

in this class. It is crucial to note that this is a general statement, and the specific activity of

Xanthiazone has not been determined. Experimental validation is required to identify its

biological targets and mechanism of action.

Conclusion
The available information on Xanthiazone indicates that it should be handled with care due to

its classification as harmful if swallowed and very toxic to aquatic life. The significant lack of

quantitative toxicological data necessitates a conservative approach to safety, with strict

adherence to the use of appropriate personal protective equipment and engineering controls.

Further research is required to fully characterize the toxicological profile and biological activity

of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Virtual Screening Analysis and In-vitro Xanthine Oxidase Inhibitory Activity of Some
Commercially Available Flavonoids - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Xanthiazone: A Technical Guide to Safety and Handling
for Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b150639?utm_src=pdf-body
https://www.benchchem.com/product/b150639?utm_src=pdf-body
https://www.benchchem.com/product/b150639?utm_src=pdf-body
https://www.benchchem.com/product/b150639?utm_src=pdf-body
https://www.benchchem.com/product/b150639?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3813288/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3813288/
https://www.benchchem.com/product/b150639#xanthiazone-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b150639#xanthiazone-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b150639#xanthiazone-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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